N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H19N3O4S2/c1-26-14-10-6-9-13(17(14)27-2)18(25)23-19-16(12-7-4-3-5-8-12)22-20(29-19)28-11-15(21)24/h3-10H,11H2,1-2H3,(H2,21,24)(H,23,25)
• InChI Key: PNWCUMHBIXLOMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=C(N=C(S2)SCC(=O)N)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,3-dimethoxybenzamide, commonly known as ATB-346, is a novel drug compound that has shown significant potential in the treatment of various inflammatory diseases. The compound is a non-steroidal anti-inflammatory drug (NSAID) that has been specifically designed to reduce the gastrointestinal (GI) side effects commonly associated with traditional NSAIDs.

Mechanism of Action

The mechanism of action of ATB-346 involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that mediate inflammation and pain. Unlike traditional N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,3-dimethoxybenzamides, ATB-346 selectively targets COX-2, while sparing the activity of COX-1, which is responsible for the production of prostaglandins that protect the GI tract.
Biochemical and Physiological Effects:
ATB-346 has been shown to reduce inflammation and pain in various animal models of inflammatory diseases. The compound has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In addition, ATB-346 has been shown to reduce the risk of GI side effects, such as gastric ulcers and bleeding.

Advantages and Limitations for Lab Experiments

ATB-346 has several advantages over traditional N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,3-dimethoxybenzamides in laboratory experiments. The compound has been shown to have potent anti-inflammatory and analgesic effects, while also reducing the risk of GI side effects. However, the compound has limitations in terms of its solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of ATB-346. One potential direction is the investigation of the compound's potential therapeutic applications in other inflammatory diseases, such as psoriasis and multiple sclerosis. Another direction is the development of new formulations and delivery systems that can improve the compound's solubility and stability. Additionally, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of ATB-346, as well as its potential long-term effects on human health.

Scientific Research Applications

ATB-346 has been extensively studied for its potential therapeutic applications in various inflammatory diseases, including osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease. The compound has been shown to have potent anti-inflammatory and analgesic effects, while also reducing the risk of GI side effects.